Cas no 1448058-79-4 (N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide)

• Product Name: N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide
• CAS No: 1448058-79-4
• MF: C₁₇H₂₂N₄O₃
• MW: 330.381583690643
• CID: 5844345
• PubChem ID: 71807198
• Update Time: 2025-06-23

N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide
• AKOS024560500
• 1448058-79-4
• N-[2-(DIMETHYLAMINO)-4,6-DIMETHYLPYRIMIDIN-5-YL]-2,3-DIMETHOXYBENZAMIDE
• F6438-0013
• N-(2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)-2,3-dimethoxybenzamide

• Inchi： 1S/C17H22N4O3/c1-10-14(11(2)19-17(18-10)21(3)4)20-16(22)12-8-7-9-13(23-5)15(12)24-6/h7-9H,1-6H3,(H,20,22)
• InChI Key： CRCDPSPJTQFAMR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(NC1=C(C)N=C(N=C1C)N(C)C)=O)OC

Computed Properties

• Exact Mass: 330.16919058g/mol
• Monoisotopic Mass: 330.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide

Professional Introduction to N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide (CAS No. 1448058-79-4)

N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1448058-79-4, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, including its N-2-(dimethylamino) and 4,6-dimethylpyrimidin-5-yl substituents, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The benzamide moiety in the molecular structure of N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide plays a crucial role in determining its pharmacological properties. Benzamides are well-known for their diverse biological activities, including anti-inflammatory, analgesic, and anticancer effects. The presence of the 2,3-dimethoxy group further enhances the compound's potential by influencing its solubility and interactions with biological targets. This combination of structural elements makes N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide a compelling candidate for further investigation.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The pyrimidine ring in N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide is particularly relevant in this context. Pyrimidine derivatives have shown remarkable efficacy in modulating various biological processes, including DNA replication and cell signaling. The structural similarity of this compound to known bioactive molecules suggests that it may possess inhibitory activity against certain enzymes or receptors.

One of the most exciting aspects of N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide is its potential application in oncology research. Current studies indicate that compounds with similar structural motifs have demonstrated preclinical activity against various cancer types. The N-(dimethylamino) group is known to enhance binding affinity and selectivity towards target proteins, which is crucial for developing effective anticancer agents. Additionally, the dimethoxy substitution pattern on the benzamide moiety may contribute to improved metabolic stability and pharmacokinetic properties.

The synthesis and characterization of N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high yield and purity of the compound. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been utilized to obtain the desired product in sufficient quantities for further studies. These efforts underscore the importance of this compound in ongoing pharmaceutical research.

Evaluation of the biological activity of N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide has revealed several promising properties. In vitro assays have shown that this compound exhibits moderate inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Furthermore, preliminary pharmacokinetic studies suggest that it may have favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are encouraging and warrant further investigation into its therapeutic potential.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide is currently undergoing preclinical studies to evaluate its toxicological profile and pharmacological effects. Animal models are being used to assess its efficacy in treating various diseases while monitoring for any adverse effects. These studies are essential for determining whether this compound can progress to clinical trials and ultimately become a viable therapeutic option.

The future directions for research on N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,3-dimethoxybenzamide are multifaceted. One area of focus is the optimization of its chemical structure to enhance its biological activity and reduce potential side effects. This may involve modifications such as changing substituent patterns or introducing new functional groups. Additionally, computational modeling techniques are being employed to predict how different structural modifications will affect the compound's interactions with biological targets.

Collaborative efforts between academic institutions and pharmaceutical companies are critical for advancing the development of compounds like N-2-(dimethylamino)-4,6-dimethylpyrimidin -5 -yl - 2 , 3 - dimethoxybenzamide . Such partnerships facilitate access to resources such as synthetic expertise , biochemical assays , and preclinical models , which are essential for comprehensive evaluation . The integration of interdisciplinary approaches ensures that all aspects of drug discovery are addressed effectively.

In conclusion , N - 2 - ( dimethylamino ) - 4 , 6 - dim eth yl py rim idin - 5 - yl - 2 , 3 - dim eth oxybe nz am ide ( C A S No . 1448058 - 79 - 4 ) represents an intriguing chemical entity with significant potential in pharmaceutical research . Its unique structural features , combined with promising preclinical data , make it a valuable candidate for further exploration . As research continues , this compound holds promise for contributing to advancements in drug discovery and development across multiple therapeutic areas.